2-{5-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl}-N-(butan-2-yl)acetamide

• IUPAC Name: 2-[5-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-butan-2-ylacetamide
• InChI: InChI=1S/C19H19BrN4O3/c1-3-12(2)21-16(25)11-24-10-14(6-9-17(24)26)19-22-18(23-27-19)13-4-7-15(20)8-5-13/h4-10,12H,3,11H2,1-2H3,(H,21,25)
• InChI Key: QKIOKGKXVGAZSS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CN1C=C(C=CC1=O)C2=NC(=NO2)C3=CC=C(C=C3)Br
• Molecular Formula: C19H19BrN4O3
• Molecular Weight: 431.3 g/mol

Description

2-{5-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl}-N-(butan-2-yl)acetamide is a useful research compound. Its molecular formula is C19H19BrN4O3 and its molecular weight is 431.29. The purity is usually 95%.
BenchChem offers high-quality 2-{5-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl}-N-(butan-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{5-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl}-N-(butan-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

Pyrazolines, including derivatives like F6609-6824, have been investigated for their antibacterial potential. .

Antifungal Properties

Some pyrazoline derivatives exhibit antifungal activity. .

Antiparasitic Applications

Pyrazolines have been evaluated for their antiparasitic effects. .

Anti-Inflammatory Potential

Certain pyrazoline derivatives possess anti-inflammatory properties. .

Antioxidant Activity

Oxidative stress contributes to various diseases. Pyrazolines, including F6609-6824, have antioxidant properties. .

Neurotoxicity Assessment

F6609-6824’s impact on acetylcholinesterase (AchE) activity in the brain of organisms (such as fish alevins) is an essential area of study. .

Mechanism of Action

Target of Action

Similar compounds have shown to interact with various enzymes and receptors, influencing their activity

Mode of Action

The exact mode of action of this compound is currently unknown. Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects . These interactions can lead to changes in the conformation and activity of the target proteins, thereby influencing cellular processes.

Biochemical Pathways

Compounds with similar structures have been found to influence various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression . The downstream effects of these changes can include alterations in cell growth, differentiation, and survival.

Pharmacokinetics

Its metabolism and excretion would likely involve enzymatic transformations and renal or hepatic clearance .

Result of Action

Based on its structural similarity to other bioactive compounds, it may influence a variety of cellular processes, potentially leading to changes in cell behavior and function .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. For example, the compound’s activity may be affected by the pH of its environment, as changes in pH can influence the ionization state of the compound and its targets, potentially affecting their interaction .